Cas no 919299-02-8 (3-Diazo-3,6-dihydro-2H-pyran-2-one)

• Product Name: 3-Diazo-3,6-dihydro-2H-pyran-2-one
• CAS No: 919299-02-8
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• CID: 764330
• PubChem ID: 15953116
• Update Time: 2024-03-01

3-Diazo-3,6-dihydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-diazo-3,6-dihydro-
• 5-diazonio-2H-pyran-6-olate
• 3-Diazo-3,6-dihydro-2H-pyran-2-one

• Inchi： 1S/C5H4N2O2/c6-7-4-2-1-3-9-5(4)8/h1-2H,3H2
• InChI Key： ZCFOIAVMSVRMJQ-UHFFFAOYSA-N
• SMILES： O1C(C(C=CC1)=[N+]=[N-])=O

Computed Properties

• Exact Mass: 124.027277375g/mol
• Monoisotopic Mass: 124.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 28.3
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans